Cas no 2305251-73-2 (Cyclopropanamine, 1-(1-phenylethyl)-, hydrochloride (1:1))

Cyclopropanamine, 1-(1-phenylethyl)-, hydrochloride (1:1) structure
2305251-73-2 structure
Product Name:Cyclopropanamine, 1-(1-phenylethyl)-, hydrochloride (1:1)
CAS No:2305251-73-2
MF:C11H16ClN
MW:197.704442024231
CID:5412445
PubChem ID:138987875
Update Time:2023-08-26

Cyclopropanamine, 1-(1-phenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Z3576390632
    • EN300-6758699
    • 2305251-73-2
    • 1-(1-Phenylethyl)cyclopropan-1-amine;hydrochloride
    • 1-(1-phenylethyl)cyclopropan-1-amine hydrochloride
    • Cyclopropanamine, 1-(1-phenylethyl)-, hydrochloride (1:1)
    • Inchi: 1S/C11H15N.ClH/c1-9(11(12)7-8-11)10-5-3-2-4-6-10;/h2-6,9H,7-8,12H2,1H3;1H
    • InChI Key: BHHGVKBSXUIWHP-UHFFFAOYSA-N
    • SMILES: C1(C(C2=CC=CC=C2)C)(N)CC1.[H]Cl

Computed Properties

  • Exact Mass: 197.0971272g/mol
  • Monoisotopic Mass: 197.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Cyclopropanamine, 1-(1-phenylethyl)-, hydrochloride (1:1) Pricemore >>

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